Cas no 1955531-91-5 (5-chloro-4-methyl-2-(pyrrolidin-3-yl)phenol hydrobromide)

• Product Name: 5-chloro-4-methyl-2-(pyrrolidin-3-yl)phenol hydrobromide
• CAS No: 1955531-91-5
• MDL: MFCD29991922
• CID: 4631442
• PubChem ID: 122164043
• Update Time: 2025-10-19

5-chloro-4-methyl-2-(pyrrolidin-3-yl)phenol hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-methyl-2-(pyrrolidin-3-yl)phenol hydrobromide

• MDL： MFCD29991922

Additional information on 5-chloro-4-methyl-2-(pyrrolidin-3-yl)phenol hydrobromide

Introduction to 5-chloro-4-methyl-2-(pyrrolidin-3-yl)phenol hydrobromide (CAS No. 1955531-91-5)

5-chloro-4-methyl-2-(pyrrolidin-3-yl)phenol hydrobromide, identified by its CAS number 1955531-91-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a chloro substituent, a methyl group, and a pyrrolidin-3-yl moiety, contribute to its unique chemical and pharmacological properties.

The hydrobromide salt form of this compound enhances its solubility and stability, which are critical factors in pharmaceutical formulations. These properties make it an attractive candidate for further investigation in drug discovery processes. The compound's structure is reminiscent of biologically active molecules that have been explored for their potential therapeutic applications. Specifically, the phenolic hydroxyl group and the nitrogen-containing heterocycle suggest possible interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 5-chloro-4-methyl-2-(pyrrolidin-3-yl)phenol hydrobromide has been studied for its potential role in inhibiting key enzymes involved in inflammatory responses. Preliminary studies have indicated that this compound may exhibit anti-inflammatory properties by interacting with specific signaling pathways. This has prompted further investigation into its mechanism of action and potential therapeutic applications.

The synthesis of 5-chloro-4-methyl-2-(pyrrolidin-3-yl)phenol hydrobromide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro and methyl substituents at specific positions on the phenol ring is crucial for achieving the desired biological activity. Additionally, the attachment of the pyrrolidin-3-yl group introduces a nitrogen-rich heterocycle, which is known to enhance binding affinity to biological targets. These structural elements collectively contribute to the compound's pharmacological profile.

The hydrobromide salt form was chosen for this compound due to its improved solubility in water-based solvents, which is essential for formulation development. This property allows for easier administration of the drug in clinical settings, whether through oral or intravenous routes. The stability of the hydrobromide salt also ensures that the compound remains effective during storage and transportation, which is critical for maintaining pharmaceutical quality.

The pharmacological activity of 5-chloro-4-methyl-2-(pyrrolidin-3-yl)phenol hydrobromide has been explored in various preclinical models. Studies have shown that this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. These enzymes are involved in the production of pro-inflammatory mediators, and their inhibition can lead to reduced inflammation and pain relief. Additionally, the compound has shown potential in reducing oxidative stress by interacting with antioxidant enzymes.

In vitro studies have further demonstrated the efficacy of this compound in various cellular models. The interaction between 5-chloro-4-methyl-2-(pyrrolidin-3-yl)phenol hydrobromide and biological targets has been characterized using spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into the binding affinity and mode of action of the compound. The results suggest that this molecule can effectively interact with biological targets without significant off-target effects.

The development of novel pharmaceutical compounds requires a thorough understanding of their chemical properties and biological activities. The structural features of 5-chloro-4-methyl-2-(pyrrolidin-3-yl)phenol hydrobromide, including the presence of functional groups like hydroxyl, chloro, methyl, and pyrrolidinyl moieties, contribute to its unique pharmacological profile. These features allow the compound to interact with biological targets in a specific manner, leading to desired therapeutic effects.

The synthesis and characterization of this compound have been reported in several scientific publications. Researchers have detailed the synthetic route used to prepare 5-chloro-4-methyl-2-(pyrrolidin-3-y l)phenol hydrobromide, highlighting key steps such as chlorination, alkylation, and salt formation. These studies have provided valuable information for optimizing synthetic protocols and improving yield. Additionally, spectroscopic data such as NMR spectra have been used to confirm the structural integrity of the compound.

The potential therapeutic applications of 5-chloro-4-methyl -2-(pyrrolidin -3 -yl)phenol hydrobromide are still under investigation, but preliminary results are promising. The compound's ability to modulate inflammatory pathways suggests its potential use in treating conditions such as arthritis, inflammatory bowel disease, and other chronic inflammatory disorders. Further preclinical studies are needed to evaluate its efficacy and safety profiles before it can be considered for clinical trials.

In conclusion, 5-chloro -4 -methyl -2 - (pyrrolidin -3 -y l) phenol hydrobromide (CAS No.< strong >1955531 -91 -5< / strong >) is a promising compound with significant pharmacological potential. Its unique structural features contribute to its ability to interact with biological targets involved in inflammatory responses. The synthesis and characterization of this compound have been well-documented, providing a solid foundation for further research. As investigations continue, this molecule may emerge as a valuable candidate for developing new therapeutic agents.